Cas no 325810-94-4 ((2S,3Ar,6aR)-2-(Methoxymethyl)hexahydrocyclopenta[b]pyrrol-1(2H)-amine)

• Product Name: (2S,3Ar,6aR)-2-(Methoxymethyl)hexahydrocyclopenta[b]pyrrol-1(2H)-amine
• CAS No: 325810-94-4
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 301525
• Update Time: 2023-08-02

(2S,3Ar,6aR)-2-(Methoxymethyl)hexahydrocyclopenta[b]pyrrol-1(2H)-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrol-1(2H)-amine,hexahydro-2-(methoxymethyl)-, (2S,3aR,6aR)-
• Cyclopenta[b]pyrrol-1(2H)-amine, hexahydro-2-(methoxymethyl)-, (2S,3aR,6aR)- (9CI)
• (2S,3aR,6aR)-2-(Methoxymethyl)hexahydrocyclopenta[b]pyrrol-1(2H)-amine
• (2S,3Ar,6aR)-2-(Methoxymethyl)hexahydrocyclopenta[b]pyrrol-1(2H)-amine

• Inchi： 1S/C9H18N2O/c1-12-6-8-5-7-3-2-4-9(7)11(8)10/h7-9H,2-6,10H2,1H3/t7-,8+,9-/m1/s1
• InChI Key： CINPNPBKZVUZEH-HRDYMLBCSA-N
• SMILES： O(C)C[C@@H]1C[C@H]2CCC[C@H]2N1N

Computed Properties

• Exact Mass: 170.142
• Monoisotopic Mass: 170.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5